Cas no 1211189-41-1 (2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate)
2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-Trifluoroethyl N-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]carbamate
- Carbamic acid, N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-, 2,2,2-trifluoroethyl ester
- 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate
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- Inchi: 1S/C9H12F3N3O3/c1-17-3-2-15-5-7(4-13-15)14-8(16)18-6-9(10,11)12/h4-5H,2-3,6H2,1H3,(H,14,16)
- InChI Key: JGRVTTMRUBBSIB-UHFFFAOYSA-N
- SMILES: C(OCC(F)(F)F)(=O)NC1=CN(CCOC)N=C1
2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B586490-25mg |
2,2,2-Trifluoroethyl N-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B586490-50mg |
2,2,2-Trifluoroethyl N-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B586490-250mg |
2,2,2-Trifluoroethyl N-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 250mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM419639-250mg |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95%+ | 250mg |
$246 | 2023-01-03 | |
| Chemenu | CM419639-500mg |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95%+ | 500mg |
$444 | 2023-01-03 | |
| Chemenu | CM419639-1g |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95%+ | 1g |
$592 | 2023-01-03 | |
| Enamine | EN300-52890-0.05g |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95% | 0.05g |
$88.0 | 2023-04-20 | |
| Enamine | EN300-52890-0.1g |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95% | 0.1g |
$132.0 | 2023-04-20 | |
| Enamine | EN300-52890-0.25g |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95% | 0.25g |
$188.0 | 2023-04-20 | |
| Enamine | EN300-52890-0.5g |
2,2,2-trifluoroethyl N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]carbamate |
1211189-41-1 | 95% | 0.5g |
$353.0 | 2023-04-20 |
2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate
Recent Advances in the Study of 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate (CAS: 1211189-41-1)
2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate (CAS: 1211189-41-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
The compound's unique structural features, including the trifluoroethyl and methoxyethyl groups, contribute to its enhanced stability and bioavailability. Recent publications have explored its utility in the synthesis of pyrazole-based derivatives, which are known for their diverse pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate exhibit potent inhibitory effects against specific kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate these findings, providing a solid foundation for further preclinical development.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent preprint on bioRxiv highlighted its role as a precursor in the synthesis of neuroprotective agents. The researchers synthesized a series of analogs and evaluated their efficacy in mitigating oxidative stress in neuronal cells. Preliminary results indicated that certain derivatives of 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate could cross the blood-brain barrier and exhibit neuroprotective effects, making them promising candidates for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its therapeutic potential, the compound has also been studied for its chemical reactivity and synthetic versatility. A 2022 paper in Organic Letters detailed a novel synthetic route for 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate, emphasizing its scalability and cost-effectiveness. The authors reported a high-yield, one-pot synthesis method that could facilitate large-scale production for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to streamline the production of pyrazole-based drug candidates.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this compound. A recent review in Drug Discovery Today pointed out the need for more comprehensive in vivo studies to assess the long-term safety and efficacy of these molecules. Additionally, the review called for greater collaboration between academic and industrial researchers to accelerate the translation of these findings into clinical applications.
In conclusion, 2,2,2-Trifluoroethyl N-1-(2-Methoxyethyl)-1H-pyrazol-4-ylcarbamate (CAS: 1211189-41-1) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to CNS disorders, and recent synthetic advancements have further bolstered its potential for industrial-scale production. Future research should focus on addressing the remaining challenges, particularly in the areas of pharmacokinetics and clinical translation, to fully realize its therapeutic potential.
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